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Compound of Interest

Compound Name: Tavaborole

Cat. No.: B1682936 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the primary synthetic routes and

purification methodologies for Tavaborole (5-fluoro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole),

a topical antifungal agent. The information is compiled from various scientific patents and

publications, presenting detailed experimental protocols, quantitative data, and process

workflows.

Introduction to Tavaborole
Tavaborole is a broad-spectrum antifungal drug from the oxaborole class, approved for the

topical treatment of onychomycosis (a fungal infection of the nail). Its chemical formula is

C₇H₆BFO₂, with a molecular weight of 151.93 g/mol . The molecule's efficacy stems from its

ability to inhibit fungal leucyl-tRNA synthetase (LeuRS), an enzyme crucial for protein

synthesis, thereby leading to the termination of cell growth and eventual cell death. Its low

molecular weight and chemical properties facilitate penetration through the dense keratin of the

nail plate to reach the site of infection.

Chemical Synthesis of Tavaborole
Several synthetic pathways for Tavaborole have been developed, aiming to improve yield,

purity, and industrial scalability while avoiding hazardous reagents. Below are detailed

descriptions of prominent synthetic routes.
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Route 1: Synthesis from (2-bromo-5-fluoro-phenyl)-
methanol
This route involves the protection of the hydroxyl group, followed by a transition metal-

catalyzed borylation, and subsequent deprotection and cyclization. This method avoids the use

of highly pyrophoric reagents like n-butyllithium, making it more suitable for industrial-scale

production.
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(2-bromo-5-fluoro-phenyl)-methanol

1-bromo-4-fluoro-2-
(trityloxymethyl)-benzene

Trityl chloride,
Base

Pinacol boronate ester intermediate

Bis(pinacolato)diboron,
Transition metal catalyst,

Base

Tavaborole

Acid-mediated
deprotection & cyclization
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2-methyl-4-fluorophenylboronic acid

2-(bromomethyl)-4-fluorophenylboronic acid
(Intermediate, Formula IVa)

N-bromosuccinimide (NBS),
AIBN, Bromine (cat.)

Methylene dichloride, Reflux

Tavaborole

1. Sodium Hydroxide
2. Hydrochloric Acid (Cyclization)

2-bromo-5-fluorobenzaldehyde

Tavaborole

Bis(pinacolato)diboron (B₂(Pin)₂),
4-phenylpyridine (catalyst),

Base (e.g., NaOMe),
MeOH, Blue LED (390 nm),

Then 1M HCl
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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